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Compound of Interest

Compound Name: Fenuron-d5

Cat. No.: B15558661

For researchers, scientists, and professionals in drug development, the quality and purity of
analytical standards are paramount. This guide provides an in-depth technical overview of the
key components of a Certificate of Analysis (CoA) for Fenuron-d5, a deuterated internal
standard crucial for the accurate quantification of the herbicide Fenuron.

Fenuron-d5, with the chemical name 1,1-dimethyl-3-(2,3,4,5,6-pentadeuteriophenyl)urea, is a
stable isotope-labeled analog of Fenuron.[1] Its primary application is as an internal standard in
isotope dilution mass spectrometry, a highly accurate method for quantifying Fenuron in various
matrices such as environmental and agricultural samples.[2] The five deuterium atoms on the
phenyl ring give Fenuron-d5 a distinct mass-to-charge ratio from its unlabeled counterpart,
enabling precise differentiation and quantification by mass spectrometry.[2]

Quantitative Data Summary

A Certificate of Analysis for Fenuron-d5 provides critical data on its identity and quality. The
following tables summarize the typical information found, compiled from various suppliers.

Table 1: General Chemical and Physical Properties
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Property Value

1,1-dimethyl-3-(2,3,4,5,6-

pentadeuteriophenyl)urea

Chemical Name

CAS Number 1219802-06-8
Unlabeled CAS Number 101-42-8[1][3]
Molecular Formula CoH7DsN20[4][5]
Molecular Weight 169.24 g/mol [3][4]
Appearance Solid[4]

Isotopic Enrichment >99 atom % DJ[3]

Table 2: Supplier-Specific Information

. Purity/lsotopic Additional
Supplier Product Format . .
Enrichment Information
) Not specified, Provides detailed
100 pg/mL in n
LGC Standards o produced under ISO Certificate of
Acetonitrile _
17034 Analysis[1]
Re-analysis
CDN lIsotopes Solid (0.01 g, 0.05 g) 99 atom % D recommended after

three years[3]

Analytical Standard

Solid High-purit -
Solutions (A2S) JpUIY

HPC Standards Solid (1x10 mg) Not specified -

Experimental Protocols

The determination of purity and isotopic enrichment of Fenuron-d5 involves rigorous analytical
testing. The following are representative protocols for the key analytical techniques employed.
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Purity Determination by High-Performance Liquid
Chromatography (HPLC)

¢ Objective: To determine the chemical purity of Fenuron-d5 by separating it from any

potential impurities.
¢ Instrumentation: A standard HPLC system equipped with a UV detector.
e Method:

o Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 um).

o Mobile Phase: A gradient of acetonitrile and water.

o Flow Rate: 1.0 mL/min.

o Detection: UV at 240 nm.

o Procedure: A known concentration of Fenuron-d5 is dissolved in a suitable solvent (e.g.,
acetonitrile) and injected into the HPLC system. The peak area of Fenuron-d5 is

compared to the total area of all peaks to calculate the purity.

Identity and Isotopic Enrichment by Mass Spectrometry
(MS)
o Objective: To confirm the identity of Fenuron-d5 and determine its isotopic enrichment.

e Instrumentation: A high-resolution mass spectrometer (HR-MS) coupled with an electrospray
ionization (ESI) source.

e Method:

o Procedure: A dilute solution of Fenuron-d5 is infused into the mass spectrometer. The full
scan mass spectrum is recorded to observe the molecular ion peak and confirm the
molecular weight. The isotopic distribution is analyzed to calculate the percentage of

deuteration.
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Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy

¢ Objective: To confirm the molecular structure of Fenuron-d5 and the position of the
deuterium labels.

¢ Instrumentation: A high-field NMR spectrometer.
e Method:

o Procedure: A sample of Fenuron-d5 is dissolved in a suitable deuterated solvent (e.g.,
DMSO-d6). *H NMR and 3C NMR spectra are acquired. The absence of signals in the
phenyl region of the *H NMR spectrum and the specific splitting patterns in the 3C NMR
spectrum confirm the deuteration on the phenyl ring.

Visualizations
Experimental Workflow for Certificate of Analysis
Generation

The following diagram illustrates a typical workflow for the quality control and certification of a
Fenuron-d5 analytical standard.
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Workflow for Fenuron-d5 Quality Control and Certification.

Signaling Pathway: Inhibition of Photosystem Il by
Phenylurea Herbicides

Fenuron, the non-deuterated parent compound, acts as a herbicide by inhibiting
photosynthesis. The following diagram illustrates this mechanism of action.
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Mechanism of action of Fenuron, inhibiting electron transport in Photosystem |I.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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